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Compound of Interest

Compound Name: N-Boc-5-Hydroxyindoline

Cat. No.: B070838

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of N-Boc-5-
hydroxyindoline (tert-butyl 5-hydroxyindoline-1-carboxylate), a key intermediate in the
synthesis of various biologically active molecules. This document outlines its known
physicochemical characteristics, provides standardized experimental protocols for their
determination, and illustrates its role in synthetic chemistry.

Core Physical Properties

N-Boc-5-hydroxyindoline is a heterocyclic organic compound that serves as a valuable
building block in medicinal chemistry and drug development. While some of its physical
properties are well-documented, a definitive experimental melting point is not widely reported in
publicly available literature.

Data Presentation

The table below summarizes the known and calculated physical properties of N-Boc-5-
hydroxyindoline.
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Property Value Source

CAS Number 170147-76-9 Commercial Suppliers
Molecular Formula C13H17NOs Commercial Suppliers
Molecular Weight 235.28 g/mol Commercial Suppliers

White to off-white or light

yellow solid/crystalline powder
Appearance ] [1][2]

(inferred from related

compounds)

Not reported in available

Melting Point )
literature
N ) 381.9 + 34.0 °C at 760 mmHg
Boiling Point .
(Predicted)
Density 1.205 + 0.1 g/cm3 (Predicted)
Flash Point 184.8 + 25.7 °C (Predicted)
Storage Sealed in dry, 2-8°C [3]

Experimental Protocols

The following sections detail standardized methodologies for the determination of the primary
physical properties of solid organic compounds like N-Boc-5-hydroxyindoline.

Determination of Appearance

Objective: To visually characterize the physical form and color of the compound.
Methodology:

o Sample Preparation: A small, representative sample of the substance is placed on a clean,
white watch glass or in a clear sample vial.

 Visual Inspection: The sample is observed under bright, indirect laboratory lighting against a
white background.
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» Description: The following characteristics are recorded:
o Physical Form: e.g., crystalline powder, amorphous solid, granules.
o Color: e.g., white, off-white, pale yellow.
o Texture: e.g., fine, granular, clumpy.

e Microscopic Examination (Optional): For a more detailed analysis of crystalline structure, the
sample can be viewed under a microscope.

Determination of Melting Point

Objective: To determine the temperature range over which the solid compound transitions to a
liquid.

Methodology:

o Sample Preparation: A small amount of the dry, finely powdered compound is packed into a
capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer or temperature probe.

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
approximate the melting point, followed by a slower, more precise measurement (1-2 °C per
minute) as the expected melting point is approached.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire sample becomes a clear liquid (completion of melting)
are recorded. This range is reported as the melting point.

Synthetic Workflow and Applications

N-Boc-5-hydroxyindoline is primarily utilized as a protected intermediate in the synthesis of
more complex molecules, particularly those with an indole or indoline scaffold. The N-Boc (tert-
butyloxycarbonyl) group serves to protect the nitrogen of the indoline ring during synthetic
transformations, and it can be readily removed under acidic conditions.
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The following diagram illustrates a generalized workflow for the use of N-Boc-5-
hydroxyindoline in a multi-step synthesis.

Utization in Target Molecule Synthesis

Preparation of N-Boc.5-Hydroxyindoline

aaaaaaaa
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Caption: Generalized workflow for the synthesis and utilization of N-Boc-5-hydroxyindoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

